Cas no 507473-06-5 (Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate)
507473-06-5 structure
Product Name:Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate
CAS No:507473-06-5
MF:C6H9N3O2
MW:155.154560804367
CID:1018945
Update Time:2023-08-02
Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2H-1,2,3-Triazole-4-carboxylicacid,5-methyl-,ethylester(9CI)
- Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate
- Ethyl 4-methyl-1H-1,2,3-triazole-5-carboxylate
- ethyl 5-methyl-2H-1,2,3-triazole-4-carboxylate
- 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-, ethyl ester
- AVSQIANZTCVZNC-UHFFFAOYSA-N
- BDBM50390970
- A25696
- Z2037296673
- 5-Methyl-1H-1,2,3-triazole-4-carboxylic acid ethyl ester
- 1H-1,2,3-Triazole-
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- Inchi: 1S/C6H9N3O2/c1-3-11-6(10)5-4(2)7-9-8-5/h3H2,1-2H3,(H,7,8,9)
- InChI Key: AVSQIANZTCVZNC-UHFFFAOYSA-N
- SMILES: O(C(C1C(C)=NNN=1)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Topological Polar Surface Area: 67.9
Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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